Vanadium;pentasilicate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Vanadium pentasilicate is a compound with the molecular formula O20Si5V4 . It is a type of vanadium compound, which are known for their variable oxidation states and the ability to form complexes with other elements .
Synthesis Analysis
Vanadium pentoxide, a form of vanadium, can be synthesized by various methods. One method involves the hydrothermal method (reflux) from ammonium metavanadate (NH4VO3) as a precursor and cetyltrimethylammonium bromide as a surfactant . Another method uses pulsed laser ablation in liquids to synthesize vanadium pentoxide nanostructures .
Molecular Structure Analysis
The molecular structure of vanadium compounds can be determined using techniques such as X-ray diffraction and scanning electron microscopy . The coordination environment of the vanadium ion in certain vanadium compounds can be intermediate between a trigonal bipyramid and a square pyramid .
Chemical Reactions Analysis
Vanadium pentoxide has been found to have catalytic activity in partial oxidation . It has been used in advanced colorimetric methods to determine the catalase mimetic activity of V2O5 nanoparticles by measuring the decrease in potassium permanganate concentration in a mixture containing V2O5 and hydrogen peroxide .
Physical And Chemical Properties Analysis
The physical and chemical properties of vanadium compounds depend on the oxidation state and the other elements present in the compound . For example, vanadium pentoxide has a narrow band gap, wide response range in the visible region, high oxygen density in the V2O5 lattice, high oxidation state of V5+, and small energy requirement .
Safety and Hazards
Exposure to high levels of vanadium pentoxide may cause lung damage. Ingesting vanadium can cause nausea and vomiting . It’s important to prevent skin contact, eye contact, and to ensure adequate ventilation when handling vanadium compounds . Vanadium compounds should not be released to the environment without proper governmental permits .
Future Directions
Future research directions should focus on a variety of modification methods simultaneously to promote photocatalytic efficiency and lower the cost, which will enable V2O5 to have a broad development prospect in the field of photocatalysis . Additionally, vanadium-based alloys have been considered as promising materials for structural components in future fusion reactors .
properties
IUPAC Name |
vanadium;pentasilicate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5O4Si.4V/c5*1-5(2,3)4;;;;/q5*-4;;;; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISIHFYYBOXJLTM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[V].[V].[V].[V] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O20Si5V4-20 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40721444 |
Source
|
Record name | vanadium;pentasilicate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40721444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
664.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Vanadium silicate | |
CAS RN |
12653-89-3 |
Source
|
Record name | vanadium;pentasilicate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40721444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.